2-(4-ethoxyphenyl)-4-[3-(pyridin-2-yl)-1,2,4-oxadiazol-5-yl]-1,2-dihydrophthalazin-1-one

• IUPAC Name: 2-(4-ethoxyphenyl)-4-(3-pyridin-2-yl-1,2,4-oxadiazol-5-yl)phthalazin-1-one
• InChI: InChI=1S/C23H17N5O3/c1-2-30-16-12-10-15(11-13-16)28-23(29)18-8-4-3-7-17(18)20(26-28)22-25-21(27-31-22)19-9-5-6-14-24-19/h3-14H,2H2,1H3
• InChI Key: PAVUJRUIIYLNDU-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N2C(=O)C3=CC=CC=C3C(=N2)C4=NC(=NO4)C5=CC=CC=N5
• Molecular Formula: C23H17N5O3
• Molecular Weight: 411.4 g/mol
• CAS No.: 1358791-75-9

Description

2-(4-ethoxyphenyl)-4-[3-(pyridin-2-yl)-1,2,4-oxadiazol-5-yl]-1,2-dihydrophthalazin-1-one is a useful research compound. Its molecular formula is C23H17N5O3 and its molecular weight is 411.421. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial Activity

Research has demonstrated the antimicrobial potential of phthalazinone derivatives. El-Hashash et al. (2012) synthesized new 1,2,4-triazolo-, 1,3,4-oxadiazolo-, 1,3,4-thiadiazol-, and pyrazolo-phthalazine derivatives to study their antimicrobial activity, highlighting the bioactive potential of phthalazinone-based compounds (El-Hashash et al., 2012).

Synthetic Applications

Compounds containing the phthalazinone and oxadiazole moieties have been synthesized for various chemical applications. Rady et al. (2006) described the synthesis of pyridine, pyridazine, and phthalazine derivatives, showcasing the versatility of these compounds in synthetic chemistry (Rady et al., 2006). Additionally, the synthesis and characterisation of phthalazinone derivatives were reported by Mahmoud et al. (2012), indicating the compounds' potential for further chemical investigation (Mahmoud et al., 2012).

Physicochemical Properties

Jin et al. (2018) studied the synthesis and physicochemical properties of sulfonated poly(aryl ether) PEMs containing phthalazinone and oxadiazole moieties. This research highlights the compound's potential in creating materials with excellent film-forming properties and high thermal and chemical stability, suggesting applications in high-performance polymers (Jin et al., 2018).